Cas no 933743-87-4 (4-(1,3-thiazol-2-yl)butan-2-amine)

4-(1,3-thiazol-2-yl)butan-2-amine structure
933743-87-4 structure
Product Name:4-(1,3-thiazol-2-yl)butan-2-amine
CAS No:933743-87-4
MF:C7H12N2S
MW:156.248579978943
CID:999679
PubChem ID:45121667
Update Time:2023-11-28

4-(1,3-thiazol-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolepropanamine, -alpha--methyl-
    • 4-(Thiazol-2-yl)butan-2-amine
    • 4-(1,3-thiazol-2-yl)butan-2-amine
    • Inchi: 1S/C7H12N2S/c1-6(8)2-3-7-9-4-5-10-7/h4-6H,2-3,8H2,1H3
    • InChI Key: HTCZKCNHMRQONZ-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1CCC(C)N

Computed Properties

  • Exact Mass: 156.072
  • Monoisotopic Mass: 156.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 97.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2

4-(1,3-thiazol-2-yl)butan-2-amine Pricemore >>

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